Cas no 109300-05-2 (7(4H)-Benzothiazolone, 5,6-dihydro-2,5,5-trimethyl-)
109300-05-2 structure
Product Name:7(4H)-Benzothiazolone, 5,6-dihydro-2,5,5-trimethyl-
CAS No:109300-05-2
MF:C10H13NOS
MW:195.281321287155
CID:3598922
PubChem ID:13842630
Update Time:2025-04-22
7(4H)-Benzothiazolone, 5,6-dihydro-2,5,5-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 7(4H)-Benzothiazolone, 5,6-dihydro-2,5,5-trimethyl-
- 5,6-Dihydro-2,5,5-trimethyl-7(4H)-benzothiazolone
- AKOS011369459
- DTXSID801234280
- 109300-05-2
- SCHEMBL12680949
-
- Inchi： 1S/C10H13NOS/c1-6-11-7-4-10(2,3)5-8(12)9(7)13-6/h4-5H2,1-3H3
- InChI Key： ORHYJWXSILMVFB-UHFFFAOYSA-N
- SMILES： S1C(C)=NC2=C1C(CC(C)(C)C2)=O
Computed Properties
- Exact Mass: 195.07178521g/mol
- Monoisotopic Mass: 195.07178521g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 58.2Ų
7(4H)-Benzothiazolone, 5,6-dihydro-2,5,5-trimethyl- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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